4-(Butane-1-sulfonamido)benzoic acid
Cat. No. B2565259
Key on ui cas rn:
860695-87-0
M. Wt: 257.3
InChI Key: WSALSUOCAIDWHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04920116
Procedure details
In a manner similar to Preparation 9 react ethyl 4-aminobenzoate with 1-butanesulfonyl chloride and pyridine to obtain the title compound.
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:12]=[CH:11][C:5]([C:6]([O:8]CC)=[O:7])=[CH:4][CH:3]=1.[CH2:13]([S:17](Cl)(=[O:19])=[O:18])[CH2:14][CH2:15][CH3:16]>N1C=CC=CC=1>[CH2:13]([S:17]([NH:1][C:2]1[CH:3]=[CH:4][C:5]([C:6]([OH:8])=[O:7])=[CH:11][CH:12]=1)(=[O:19])=[O:18])[CH2:14][CH2:15][CH3:16]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=C(C(=O)OCC)C=C1
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCC)S(=O)(=O)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a manner similar to Preparation 9
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(CCC)S(=O)(=O)NC1=CC=C(C(=O)O)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
